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Compound of Interest

Compound Name:
2-(3-Chloro-4-

fluorophenoxy)ethanamine

CAS No.: 883524-07-0; 914086-51-4

Cat. No.: B2564182

Get Quote

CAS: 1023085-11-9 | Class: Halogenated Primary Ether Amine

Executive Safety Summary
For Research Use Only. As a Senior Application Scientist, I advise treating 2-(3-Chloro-4-
fluorophenoxy)ethanamine not merely as a reagent, but as a reactive building block with a

dual-hazard profile: corrosivity (due to the primary amine) and environmental persistence (due

to the halogenated aromatic ring).

Because specific toxicological data for this exact catalog number is often limited in public

databases, this guide applies the Precautionary Principle. We assume the highest hazard class

of its structural analogs (e.g., fluorinated phenethylamines) to ensure operator safety.

Core Hazard Profile (Derived)
Skin/Eye: High risk of chemical burns and severe eye damage (Category 1). The basic

nitrogen lone pair facilitates rapid interaction with biological membranes.
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Inhalation: Mucous membrane destruction; potential sensitizer.

Reactivity: Incompatible with strong oxidizing agents and acids (exothermic neutralization).

PPE Matrix: The Barrier Defense System
Standard 4-mil nitrile gloves are insufficient for prolonged contact with concentrated primary

amines. The following matrix is designed to prevent permeation, not just splashes.

Protection Zone Recommended Equipment Technical Rationale

Hand (Primary)
Silver Shield® (Laminate) or

Viton®

Primary amines can permeate

nitrile in <15 mins. Laminate

offers >4h breakthrough time.

Hand (Dexterity)
Double-gloved Nitrile (min. 5

mil outer)

Only for dilute solutions (<100

mM). Inspect inner glove for

pH changes (sweat vs.

chemical) immediately upon

removal.

Respiratory
Fume Hood (Face velocity: 80-

100 fpm)

Engineering controls are

primary. If outside hood: Full-

face respirator with OV/P100

cartridges.

Ocular
Chemical Splash Goggles

(ANSI Z87.1+)

Safety glasses are inadequate.

Amine vapors can bypass

glasses and cause corneal

hazing ("blue haze").

Body
Poly-cotton Lab Coat +

Chemical Apron

Cotton absorbs; polyester

resists. An apron is required for

transfers >50 mL to prevent

soak-through to skin.

Operational Workflow: Handling & Synthesis
This protocol integrates safety into the experimental design.
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Phase A: Engineering Control Verification
Airflow Check: Verify fume hood flow is active.

Static Mitigation: Halogenated amines can be static-prone. Use an anti-static gun on

weighing boats or weigh directly into a tared vial to prevent powder scattering.

Phase B: Transfer and Manipulation
The "Dry" Rule: Avoid using metal spatulas if the substance is a hydrochloride salt (corrosion

risk). Use PTFE or ceramic tools.

Solvent Selection: Dissolve in DCM (Dichloromethane) or MeOH (Methanol). Note: Avoid

Acetone if the amine is to be used in reactions sensitive to Schiff base formation.

Quenching: Never add water directly to the neat amine. If neutralizing, add the amine

solution slowly to dilute acid with vigorous stirring and cooling (ice bath) to manage the

exotherm.

Phase C: Decontamination
Immediate Wipe: Wipe surfaces with a 5% Citric Acid or Dilute Acetic Acid solution. This

converts the volatile free base amine into a non-volatile, water-soluble salt, preventing vapor

release.

Final Wash: Rinse with soap and water.[1]

Visualizing the Safety Logic
Workflow Diagram
The following diagram outlines the decision logic for safe handling, emphasizing the "Stop/Go"

points for safety checks.
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Caption: Operational logic flow for handling 2-(3-Chloro-4-fluorophenoxy)ethanamine,

prioritizing engineering controls.

Emergency Spill Response
Logic for determining spill response based on volume and location.
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Caption: Decision tree for spill response. Note that major spills outside the hood require

immediate evacuation due to vapor toxicity.

Waste Disposal & Logistics[2][3][4][5]
Proper disposal is critical due to the halogen content (Chlorine/Fluorine). Incineration requires

specific scrubbers to prevent the formation of acid gases (HCl, HF).
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Segregation: Do NOT mix with general organic waste.[2] This must go into the Halogenated

Organic Waste stream.[3]

Labeling: Clearly tag as "Halogenated Amine - Corrosive/Toxic."

Pre-treatment (Optional per facility): If your facility requires pH neutralization, carefully treat

the waste with dilute sulfuric acid to form the sulfate salt before placing it in the waste

container. Consult your local EHS officer before this step.

Container: Use High-Density Polyethylene (HDPE) containers. Avoid metal cans due to

potential corrosion from amine vapors or hydrolysis products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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